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Compound of Interest

Compound Name: 2,4-Dichloro-N-methylaniline

Cat. No.: B1586786 Get Quote

This guide provides a comprehensive technical overview of 2,4-Dichloro-N-methylaniline,

tailored for researchers, scientists, and professionals in drug development. It delves into its

core chemical identity, properties, synthesis, analytical validation, and safety protocols,

grounding all information in authoritative data.

Core Compound Identification and Registry
Information
2,4-Dichloro-N-methylaniline is a disubstituted aniline, a class of compounds that serve as

versatile intermediates in organic synthesis. The presence of chlorine atoms and a methyl

group on the aniline ring structure imparts specific reactivity and physical properties, making it

a valuable precursor in various synthetic pathways.

Its primary and universally recognized identifier is its CAS (Chemical Abstracts Service)

Registry Number.

CAS Number: 35113-88-3[1][2][3][4]

This unique numerical identifier is assigned to this specific chemical substance, ensuring

unambiguous identification in global databases, regulatory submissions, and scientific

literature.

Key Registry Identifiers:
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IUPAC Name: 2,4-dichloro-N-methylaniline[2][5]

Molecular Formula: C₇H₇Cl₂N[1][2][3]

Synonyms: N-Methyl-2,4-dichloroaniline, N1-METHYL-2,4-DICHLOROANILINE[2][5][6]

InChI Key: DDBLVMDBBKQXTA-UHFFFAOYSA-N[2]

Physicochemical Properties
The physical and chemical properties of a compound dictate its handling, storage, and

application in experimental work. 2,4-Dichloro-N-methylaniline is a solid at room temperature

with a relatively low melting point.

Property Value Source(s)

Molecular Weight 176.04 g/mol [1][2][3][5]

Melting Point 28-32 °C

Assay (Purity) ≥97%

Appearance Colorless crystals or solid [7]

InChI
1S/C7H7Cl2N/c1-10-7-3-2-

5(8)4-6(7)9/h2-4,10H,1H3
[5]

SMILES CNc1ccc(Cl)cc1Cl [2]

Synthesis Pathway: A Mechanistic Approach
While specific, proprietary synthesis routes may vary, a chemically sound and common

approach for preparing 2,4-Dichloro-N-methylaniline involves the controlled chlorination of N-

methylaniline. The causality behind this choice is the directing effect of the N-methylamino

group, which is an ortho-, para- director, activating the aromatic ring for electrophilic

substitution.

The challenge in this synthesis is achieving the desired 2,4-disubstitution pattern while

minimizing the formation of other isomers (e.g., 2,6-dichloro) and over-chlorinated products
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(e.g., 2,4,6-trichloro). This is typically controlled by careful selection of the chlorinating agent

and reaction conditions.

Generalized Experimental Protocol
This protocol is a representative workflow based on established principles of aniline

chlorination[8][9].

Reaction Setup: N-methylaniline is dissolved in an inert solvent, such as chlorobenzene or

acetic acid, in a reaction vessel equipped with a stirrer, thermometer, and addition funnel.

The use of an inert solvent is critical to control the reaction rate and dissipate heat.

Introduction of Chlorinating Agent: A suitable chlorinating agent, such as sulfuryl chloride

(SO₂Cl₂) or elemental chlorine (Cl₂), is added dropwise to the solution at a controlled

temperature, often kept low initially to manage the exothermic reaction. The stoichiometry is

carefully calculated to favor dichlorination.

Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical

technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), to

determine the point of maximum conversion of the starting material to the desired product.

Workup and Quenching: Upon completion, the reaction mixture is carefully quenched, often

by pouring it into water or a basic solution (e.g., sodium bicarbonate) to neutralize any

remaining acid and unreacted chlorinating agent.

Extraction and Isolation: The aqueous mixture is extracted with an organic solvent (e.g., ethyl

acetate). The combined organic layers are then washed with brine, dried over an anhydrous

salt like sodium sulfate, and the solvent is removed under reduced pressure.

Purification: The resulting crude product is purified, typically by column chromatography on

silica gel or by recrystallization, to isolate 2,4-Dichloro-N-methylaniline with high purity.

Synthesis Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://patents.google.com/patent/US4447647A/en
https://www.chemicalbook.com/synthesis/4-chloro-2-methylaniline.htm
https://www.benchchem.com/product/b1586786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Stage

Workup & Isolation

Purification Stage

N-methylaniline in
Inert Solvent

Controlled Addition of
Chlorinating Agent

Dropwise, controlled temp.

Monitor Progress (TLC/GC)

Stirring

Quench Reaction
(e.g., with NaHCO₃ soln)

Extract with
Organic Solvent

Wash & Dry
Organic Phase

Solvent Evaporation

Column Chromatography
or Recrystallization

Pure 2,4-Dichloro-N-methylaniline

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2,4-Dichloro-N-methylaniline.
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Analytical Validation and Quality Control
To ensure the identity and purity of synthesized or purchased 2,4-Dichloro-N-methylaniline, a

multi-step analytical validation is required. This process provides a self-validating system,

where orthogonal methods confirm the same result. Commercial suppliers often provide a

Certificate of Analysis (COA) detailing the results of such tests[4].

Standard Analytical Workflow
Structural Confirmation (NMR Spectroscopy): Nuclear Magnetic Resonance (¹H NMR and

¹³C NMR) is the gold standard for confirming the chemical structure. The proton NMR will

show characteristic shifts for the methyl protons, the N-H proton, and the aromatic protons,

with coupling patterns that confirm the 1,2,4-substitution on the benzene ring.

Purity Assessment (Chromatography):

Gas Chromatography-Mass Spectrometry (GC-MS): This technique separates volatile

impurities and provides a mass spectrum of the main component. The molecular ion peak

(m/z) should correspond to the molecular weight of the compound (176.04), and the

fragmentation pattern serves as a fingerprint for identification.

High-Performance Liquid Chromatography (HPLC): HPLC with a UV detector is used to

determine purity with high accuracy by measuring the area percentage of the main peak

relative to any impurities.

Identity Confirmation (Mass Spectrometry): High-resolution mass spectrometry can confirm

the elemental composition by providing a highly accurate mass measurement of the

molecular ion[5].

Analytical Workflow Diagram
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Caption: A multi-technique workflow for the analytical validation of the compound.

Applications in Research and Development
2,4-Dichloro-N-methylaniline is primarily used for research purposes[1]. As a substituted

aniline, it serves as a key building block or intermediate in the synthesis of more complex

molecules. Related chloroaniline structures are crucial precursors in several industries:

Pharmaceuticals: Aniline derivatives are foundational in the synthesis of a wide array of

active pharmaceutical ingredients (APIs), including agents for cancer therapy[10][11]. The

specific substitution pattern of 2,4-Dichloro-N-methylaniline makes it a candidate for

creating targeted molecular scaffolds.

Agrochemicals: Chloroanilines are precursors for herbicides and fungicides[10][12]. The

chlorine atoms can enhance the biological activity and environmental persistence of the final

product.
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Dyes and Pigments: The aniline core is central to many azo dyes and other colorants[11]

[12].

Its use in proteomics research suggests it may be employed in the development of chemical

probes, labeling agents, or as a fragment in fragment-based drug discovery[1].

Safety, Handling, and Toxicology
2,4-Dichloro-N-methylaniline is classified as a hazardous substance and must be handled

with appropriate precautions.

GHS Hazard Classification: According to the Globally Harmonized System (GHS), this

compound is associated with the following hazards:

Acute Toxicity, Oral (Category 3): H301 - Toxic if swallowed[5].

Skin Sensitization (Category 1): H317 - May cause an allergic skin reaction[5].

Serious Eye Damage (Category 1): H318 - Causes serious eye damage[5].

The signal word for this chemical is "Danger"[5].

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Work should be conducted in a well-ventilated chemical fume hood to

avoid inhalation of dust or vapors.

Personal Protective Equipment:

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Hand Protection: Wear appropriate chemical-resistant gloves.

Body Protection: A lab coat should be worn.

Handling: Avoid all personal contact, including inhalation and contact with skin and eyes. Do

not eat, drink, or smoke in the handling area[13][14].
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents and acids[14].

This compound is classified as a Dangerous Good for transport, which may incur additional

shipping charges and require special packaging[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1586786#2-4-dichloro-n-methylaniline-cas-number-
and-registry-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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